Cas no 476671-38-2 ((2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-hydroxy-4-methoxyphenyl)prop-2-enenitrile)

• Product Name: (2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-hydroxy-4-methoxyphenyl)prop-2-enenitrile
• CAS No: 476671-38-2
• MF: C₁₉H₁₃FN₂O₂S
• MW: 352.382126569748
• CID: 5957194
• PubChem ID: 7121326
• Update Time: 2025-07-09

(2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-hydroxy-4-methoxyphenyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-hydroxy-4-methoxyphenyl)prop-2-enenitrile
• (Z)-2-(4-(4-fluorophenyl)thiazol-2-yl)-3-(3-hydroxy-4-methoxyphenyl)acrylonitrile
• 2-Thiazoleacetonitrile, 4-(4-fluorophenyl)-α-[(3-hydroxy-4-methoxyphenyl)methylene]-
• F0760-0534
• (2Z)-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-(3-hydroxy-4-methoxyphenyl)prop-2-enenitrile
• (Z)-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-(3-hydroxy-4-methoxyphenyl)prop-2-enenitrile
• 476671-38-2
• AKOS024599018

• Inchi： 1S/C19H13FN2O2S/c1-24-18-7-2-12(9-17(18)23)8-14(10-21)19-22-16(11-25-19)13-3-5-15(20)6-4-13/h2-9,11,23H,1H3
• InChI Key： NWTKIDRTVFNFKF-UHFFFAOYSA-N
• SMILES： C(C1SC=C(C2C=CC(F)=CC=2)N=1)(C#N)=CC1C=CC(OC)=C(O)C=1

Computed Properties

• Exact Mass: 352.06817700g/mol
• Monoisotopic Mass: 352.06817700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 94.4Ų

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• Boiling Point: 579.0±60.0 °C(Predicted)
• pka: 9.07±0.10(Predicted)

Additional information on (2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-hydroxy-4-methoxyphenyl)prop-2-enenitrile

Comprehensive Overview of (2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-hydroxy-4-methoxyphenyl)prop-2-enenitrile (CAS No. 476671-38-2)

The compound (2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-hydroxy-4-methoxyphenyl)prop-2-enenitrile, identified by its CAS No. 476671-38-2, is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a thiazole ring, fluorophenyl group, and hydroxy-methoxyphenyl moiety makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of cellular signaling pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and targeted therapy. (2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-hydroxy-4-methoxyphenyl)prop-2-enenitrile aligns with this trend, as its structure suggests potential activity against enzymes involved in inflammatory and proliferative diseases. The presence of the fluorophenyl group enhances its metabolic stability, while the hydroxy-methoxyphenyl segment contributes to its binding affinity, making it a subject of intense study in drug discovery.

The synthesis of CAS No. 476671-38-2 involves multi-step organic reactions, including condensation and cyclization processes, to achieve the desired Z-configuration of the propenenitrile moiety. This configuration is critical for its biological activity, as it influences the molecule's spatial orientation and interaction with target proteins. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity, ensuring reproducibility in research settings.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of (2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-hydroxy-4-methoxyphenyl)prop-2-enenitrile?" Preliminary studies suggest its relevance in oncology, particularly in targeting kinase enzymes that drive tumor growth. Additionally, its anti-inflammatory properties are being explored for conditions like rheumatoid arthritis and neurodegenerative diseases. These applications are highly aligned with current trends in personalized medicine and drug repurposing, making it a hotspot for interdisciplinary research.

Another frequently asked question is: "How does the fluorophenyl group enhance the bioactivity of CAS No. 476671-38-2?" The incorporation of fluorine atoms in pharmaceutical compounds is a well-established strategy to improve their pharmacokinetic properties. In this case, the 4-fluorophenyl group increases the compound's lipophilicity and resistance to oxidative degradation, thereby extending its half-life in biological systems. This modification is particularly valuable in the design of CNS-targeting drugs, where blood-brain barrier penetration is a key challenge.

From a synthetic chemistry perspective, the thiazole ring in (2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-hydroxy-4-methoxyphenyl)prop-2-enenitrile is a versatile scaffold found in many FDA-approved drugs. Its presence in this compound underscores the growing interest in heterocyclic chemistry as a tool for developing new therapeutics. Researchers are also investigating the compound's potential as a fluorescence probe due to its conjugated system, which could be leveraged in diagnostic imaging and cellular tracking.

In conclusion, CAS No. 476671-38-2 represents a fascinating intersection of medicinal chemistry and molecular biology. Its structural features and bioactivity profile position it as a compelling candidate for further investigation in drug development. As the scientific community continues to explore its mechanisms and applications, this compound is likely to remain a focal point in the quest for innovative therapies addressing unmet medical needs.